Cas no 2171622-58-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid
• CAS No: 2171622-58-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6615324
• PubChem ID: 165542456
• Update Time: 2025-06-11

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1-hydroxycyclohexyl)methyl]carbamoyl}butanoic acid
• 2171622-58-3
• EN300-1481631

• Inchi： 1S/C27H32N2O6/c30-24(31)13-12-23(25(32)28-17-27(34)14-6-1-7-15-27)29-26(33)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22-23,34H,1,6-7,12-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： AJXPAMKDCIGLLV-UHFFFAOYSA-N
• SMILES： OC1(CNC(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCCC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid (CAS No. 2171622-58-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid, with the CAS number 2171622-58-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl moiety, which contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This feature makes the compound particularly useful in the development of peptide-based drugs, where precise control over amino acid sequences is crucial. The presence of the Fmoc group allows for stepwise synthesis and purification, ensuring high purity and yield of the final product.

The cyclohexyl moiety, specifically the (1-hydroxycyclohexyl)methylcarbamoyl group, adds another layer of complexity and functionality to the molecule. The hydroxyl group can participate in hydrogen bonding and other non-covalent interactions, which are essential for the compound's biological activity. This structural feature also enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. The cyclohexyl moiety has been found to enhance the binding affinity to specific receptors involved in inflammatory pathways, making it a valuable lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry demonstrated that compounds with a similar structure can cross the blood-brain barrier and exert neuroprotective effects. The ability to penetrate this barrier is crucial for treating conditions such as Alzheimer's disease and Parkinson's disease, where targeted delivery of therapeutic agents is essential.

The synthetic route for this compound involves several key steps, including the protection of amino groups with Fmoc, coupling reactions to introduce the cyclohexyl moiety, and final deprotection to yield the desired product. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to optimize the yield and purity of the final compound. These methods ensure that the compound can be produced on a large scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various therapeutic settings. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile, including good oral bioavailability and long half-life, further supports its potential as a viable drug candidate.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid (CAS No. 2171622-58-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to explore its full potential as a novel therapeutic agent.